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Compound of Interest

Compound Name: ND-646

Cat. No.: B15617716

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and stability of ND-646. Find

troubleshooting tips and frequently asked questions to ensure the integrity and reproducibility

of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing stock solutions of ND-646?

A1: Dimethyl sulfoxide (DMSO) is the most widely recommended solvent for preparing high-

concentration stock solutions of ND-646.[1][2][3] It is soluble in DMSO at concentrations of at

least 100 mg/mL.[1][2] For cell-based assays, the final DMSO concentration in the culture

medium should be kept low (typically below 0.5%) to avoid solvent-induced cellular effects.

Q2: How should I store my ND-646, both as a solid and in solution?

A2: As a solid powder, ND-646 is stable for at least four years when stored at -20°C.[3] Stock

solutions of ND-646 in DMSO should be aliquoted into single-use vials to avoid repeated

freeze-thaw cycles and stored at -80°C for long-term stability (up to 2 years) or -20°C for

shorter periods (up to 1 year).[1]
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Q3: I observed precipitation when diluting my ND-646 DMSO stock solution into an aqueous

buffer. What should I do?

A3: Precipitation upon dilution into aqueous solutions is a common issue for hydrophobic

compounds like ND-646. This is often due to the compound's low aqueous solubility. To

troubleshoot, you can try the following:

Lower the final concentration: The concentration of ND-646 in your final aqueous solution

may be above its solubility limit.

Increase the percentage of co-solvent: For in vitro experiments, a small percentage of an

organic solvent like DMSO is often necessary. Ensure your final DMSO concentration is

compatible with your assay.

Use a different formulation for in vivo studies: For animal studies, ND-646 can be formulated

in vehicles such as 0.9% NaCl with 1% Tween 80 and 0.5% methylcellulose, or with Captisol.

[4]

Q4: Is ND-646 stable in cell culture media?

A4: The stability of small molecules in cell culture media can vary depending on the specific

components of the media and the incubation conditions (e.g., temperature, CO2 levels). It is

recommended to perform a stability study under your specific experimental conditions if long

incubation times are required. A general protocol for assessing stability in cell culture media is

provided in the "Experimental Protocols" section.

Q5: What is the mechanism of action of ND-646?

A5: ND-646 is an allosteric inhibitor of Acetyl-CoA Carboxylase (ACC), targeting both ACC1

and ACC2 isoforms.[1][4] It binds to the Biotin Carboxylase (BC) domain of ACC, preventing

the dimerization of the enzyme.[4] This inhibition blocks the conversion of acetyl-CoA to

malonyl-CoA, which is the rate-limiting step in de novo fatty acid synthesis.[5][6]
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO ≥ 100[1][2] ≥ 175.86[1]

Use of fresh,

anhydrous DMSO is

recommended as

absorbed moisture

can reduce solubility.

[2]

Ethanol 20[3] ~35.17 -

DMF 30[3] ~52.76 -

DMSO:PBS (pH 7.2)

(1:4)
0.20[3] ~0.35 -

Water Insoluble[2] - -

ND-646 Stability and Storage Recommendations
Form

Storage
Temperature

Duration Reference

Solid Powder -20°C ≥ 4 years [3]

In DMSO -80°C 2 years [1]

In DMSO -20°C 1 year [1]

Experimental Protocols
Protocol for Preparation of ND-646 Stock Solution in
DMSO
This protocol describes the preparation of a 100 mM stock solution of ND-646 in DMSO.

Materials:

ND-646 powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator (optional)

Calibrated pipettes

Sterile, single-use microcentrifuge tubes or vials

Procedure:

Equilibrate the ND-646 powder to room temperature before opening the vial to prevent

moisture condensation.

Weigh the desired amount of ND-646 powder using an analytical balance.

Add the appropriate volume of anhydrous DMSO to achieve a 100 mM concentration (e.g.,

for 10 mg of ND-646 with a molecular weight of 568.64 g/mol , add 175.86 µL of DMSO).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes. Gentle warming (not exceeding 40°C) can also be applied.

Once the ND-646 is fully dissolved, aliquot the stock solution into smaller, single-use

volumes in tightly sealed vials.

Store the aliquots at -80°C for long-term storage.

Protocol for Determining the Kinetic Solubility of ND-646
This protocol provides a general method to assess the kinetic solubility of ND-646 in an

aqueous buffer using turbidimetry.[7][8]

Materials:

ND-646 stock solution in DMSO (e.g., 10 mM)
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Aqueous buffer (e.g., PBS, pH 7.4)

96-well microplate

Plate reader capable of measuring absorbance (turbidity)

Procedure:

Prepare a serial dilution of the ND-646 stock solution in DMSO in a 96-well plate.

In a separate 96-well plate, add the aqueous buffer to the wells.

Transfer a small volume (e.g., 2 µL) of each DMSO dilution of ND-646 to the corresponding

wells containing the aqueous buffer to achieve the final desired concentrations. The final

DMSO concentration should be kept constant across all wells (e.g., <1%).

Include control wells containing the aqueous buffer and the highest concentration of DMSO

used.

Seal the plate and incubate at room temperature for 1-2 hours to allow for equilibration.

Measure the absorbance (turbidity) of each well at a wavelength where ND-646 does not

absorb (e.g., 620 nm).

The kinetic solubility is the highest concentration that does not show a significant increase in

turbidity compared to the DMSO-only control.

Protocol for Assessing the Stability of ND-646 in DMSO
This protocol outlines a general method to evaluate the stability of ND-646 in DMSO over time

using HPLC.[9][10]

Materials:

ND-646 stock solution in DMSO (e.g., 10 mM)

Amber, tightly sealed vials

HPLC system with a suitable detector (e.g., UV or MS)
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Appropriate HPLC column and mobile phase

Procedure:

Prepare a fresh 10 mM stock solution of ND-646 in anhydrous DMSO.

Prepare multiple small aliquots in amber, tightly sealed vials to minimize exposure to light

and moisture.

Store the aliquots under the desired storage conditions (e.g., -20°C, 4°C, room temperature).

Analyze a time-zero (T=0) sample immediately after preparation.

At specified time points (e.g., 24 hours, 1 week, 1 month, 3 months), retrieve an aliquot from

each storage condition.

Analyze the concentration and purity of ND-646 in each sample using a validated HPLC

method.

Compare the results to the T=0 sample to determine the percentage of ND-646 remaining.

The appearance of new peaks in the chromatogram may indicate the presence of

degradation products.
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Preparation of ND-646 Stock Solution

Weigh ND-646

Add Anhydrous DMSO

Calculate Volume
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Caption: Workflow for preparing ND-646 stock solutions.
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Kinetic Solubility Assay Workflow

Prepare ND-646 Serial Dilutions in DMSO

Add to Aqueous Buffer

Constant DMSO %

Incubate

1-2 hours at RT

Measure Turbidity

Plate Reader (620 nm)

Determine Solubility

Highest Clear Concentration

Click to download full resolution via product page

Caption: Workflow for determining kinetic solubility.
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ACC1/ACC2 (Inactive Monomer)

ACC1/ACC2 Dimer (Active)

Acetyl-CoA

Malonyl-CoA

Catalyzed by
Active ACC Dimer

Fatty Acid Synthesis

ND-646

Inhibits Dimerization

Click to download full resolution via product page

Caption: ND-646 mechanism of action on the ACC pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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